Cas no 322647-61-0 (1-Stearoyl-2-arachidonoyl-sn-glycero-3-phosphate Sodium Salt)

• Product Name: 1-Stearoyl-2-arachidonoyl-sn-glycero-3-phosphate Sodium Salt
• CAS No: 322647-61-0
• MF: C₄₁H₇₄NaO₈P
• MW: 748.98500585556
• CID: 2847705
• Update Time: 2025-11-02

1-Stearoyl-2-arachidonoyl-sn-glycero-3-phosphate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 1-octadecanoyl-2--(5Z,8Z,11Z,14Z-eicosatetraenoyl)-sn-glycero-3-phosphate (sodium salt); SAPA; PA(18:0/20:4(5Z,8Z,11Z,14Z)); 110618
• 18:0-20:4 PA
• 1-Stearoyl-2-arachidonoyl-sn-glycero-3-phosphate Sodium Salt

• Inchi： 1S/C41H73O8P.Na.H/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-36-41(43)49-39(38-48-50(44,45)46)37-47-40(42)35-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2;;/h11,13,17,19,22,24,28,30,39H,3-10,12,14-16,18,20-21,23,25-27,29,31-38H2,1-2H3,(H2,44,45,46);;/b13-11-,19-17-,24-22-,30-28-;;/t39-;;/m1../s1
• InChI Key： YJGDWNLNFNOTLC-DSJDIMIASA-N
• SMILES： [C@H](COP(O)(O)=O)(COC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC.[NaH]

Experimental Properties

• Color/Form: 10 mg/mL (840863C-25mg)
  25 mg/mL (840863C-100mg)

1-Stearoyl-2-arachidonoyl-sn-glycero-3-phosphate Sodium Salt Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphates Diacylglycerophosphates

Additional information on 1-Stearoyl-2-arachidonoyl-sn-glycero-3-phosphate Sodium Salt

1-Stearoyl-2-arachidonoyl-sn-glycero-3-phosphate Sodium Salt (CAS No. 322647-61-0): A Comprehensive Scientific Profile

In the rapidly evolving field of lipid research, 1-Stearoyl-2-arachidonoyl-sn-glycero-3-phosphate Sodium Salt (CAS 322647-61-0) has emerged as a compound of significant scientific interest. This phospholipid derivative, with its unique combination of stearic acid and arachidonic acid moieties, plays crucial roles in cellular signaling pathways and membrane biochemistry. Researchers across pharmaceutical, nutritional, and cosmetic industries are increasingly focusing on this compound due to its potential applications in drug delivery systems and bioactive formulations.

The molecular structure of 1-Stearoyl-2-arachidonoyl-sn-glycero-3-phosphate features an 18-carbon saturated fatty acid (stearoyl) at the sn-1 position and a 20-carbon polyunsaturated fatty acid (arachidonoyl) at the sn-2 position, esterified to a glycerophosphate backbone. This specific arrangement contributes to its amphipathic properties, making it valuable for studying lipid bilayer dynamics and cell membrane interactions. Current research trends highlight its importance in understanding inflammatory responses and cellular communication mechanisms.

From a biochemical perspective, the sodium salt form (1-Stearoyl-2-arachidonoyl-sn-glycero-3-phosphate Sodium Salt) offers enhanced solubility in aqueous systems compared to its free acid counterpart. This characteristic makes it particularly useful for in vitro studies and formulation development. Scientists investigating lipid metabolism disorders or developing nutraceutical products frequently utilize this compound as a reference standard or bioactive component.

The pharmaceutical applications of CAS 322647-61-0 are gaining attention in drug development circles. Its potential role in modulating enzyme activity and influencing signal transduction pathways has sparked interest in therapeutic areas such as metabolic syndrome management and neurological health. Recent studies published in journals like "Biochimica et Biophysica Acta" have explored its interactions with various phospholipase enzymes, opening new avenues for targeted therapy development.

In the cosmetic and personal care industry, 1-Stearoyl-2-arachidonoyl-sn-glycero-3-phosphate derivatives are being investigated for their skin-barrier enhancing properties. Formulators are particularly interested in its potential to support skin hydration and lipid bilayer restoration, addressing common consumer concerns about aging and environmental stress. This aligns with current market trends favoring science-backed, bioactive ingredients in skincare formulations.

Analytical characterization of 322647-61-0 typically involves advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Quality control protocols emphasize the importance of monitoring fatty acid composition and positional isomerism, as these factors significantly influence the compound's biological activity. Recent advancements in lipidomics have enabled more precise analysis of such complex phospholipids.

The commercial availability of 1-Stearoyl-2-arachidonoyl-sn-glycero-3-phosphate Sodium Salt has expanded in recent years, with suppliers offering various purity grades suitable for different research applications. Current market analysis indicates growing demand from academic institutions, contract research organizations, and biotechnology companies working on lipid-based drug delivery systems and functional food development.

Storage and handling recommendations for CAS 322647-61-0 typically suggest protection from oxidation due to the presence of polyunsaturated arachidonic acid chains. Standard practice involves storage at -20°C under inert atmosphere, with aliquoting recommended for frequent use. These precautions maintain the compound's stability and ensure reproducible experimental results in biochemical assays.

Future research directions for 1-Stearoyl-2-arachidonoyl-sn-glycero-3-phosphate derivatives may explore their potential in personalized nutrition and precision medicine applications. The compound's ability to influence membrane fluidity and serve as precursor for various bioactive lipids positions it as a molecule of continuing interest in multiple scientific disciplines. Emerging technologies in lipid nanoparticle formulation and targeted delivery systems may further expand its utility.

For researchers seeking detailed technical information about 322647-61-0, comprehensive spectral data and chromatographic profiles are increasingly available through specialized lipid databases and commercial suppliers. The scientific community continues to investigate this compound's structure-activity relationships, particularly focusing on how variations in fatty acid composition affect its interaction with various membrane proteins and receptor systems.